Cas no 808758-17-0 ((3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid
• CAS No: 808758-17-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 5930339
• PubChem ID: 58595773
• Update Time: 2025-06-11

(3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4483465
• AKWHTKRUNUYXDS-QMMMGPOBSA-N
• (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid
• EN300-1765884
• 808758-17-0
• 3(S)-(4-hydroxyphenyl)-3-hydroxy propionic acid

• Inchi： 1S/C9H10O4/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8,10-11H,5H2,(H,12,13)/t8-/m0/s1
• InChI Key： AKWHTKRUNUYXDS-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid

Recent Advances in the Study of (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS: 808758-17-0)

(3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid (CAS: 808758-17-0) is a chiral hydroxy acid derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its phenolic hydroxyl and carboxylic acid functional groups, serves as a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Recent studies have explored its potential applications in drug development, particularly in the areas of anti-inflammatory, antioxidant, and metabolic disorder treatments.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel PPARγ modulators. The research team demonstrated that derivatives of (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid exhibited selective PPARγ binding with reduced side effects compared to existing thiazolidinedione drugs. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential in developing safer anti-diabetic medications.

In the field of neurodegenerative disease research, a recent Nature Communications article (2024) highlighted the neuroprotective properties of (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid derivatives. The researchers found that these compounds could effectively cross the blood-brain barrier and reduce oxidative stress in neuronal cells. The mechanism was attributed to the compound's unique ability to modulate Nrf2 signaling pathways while maintaining excellent pharmacokinetic properties.

From a synthetic chemistry perspective, significant progress has been made in the enzymatic production of (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid. A 2024 Biotechnology and Bioengineering study reported the development of a novel recombinant E. coli strain capable of producing the compound with >99% enantiomeric excess through optimized phenylalanine ammonia lyase and hydroxyphenylpyruvate reductase pathways. This biotechnological approach offers a more sustainable and cost-effective production method compared to traditional chemical synthesis.

The compound's potential in cancer therapeutics was explored in a recent Cell Chemical Biology publication (2023). Researchers discovered that (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid derivatives could selectively inhibit histone deacetylase 6 (HDAC6) without affecting other HDAC isoforms. This specificity makes it a promising candidate for developing targeted cancer therapies with reduced off-target effects, particularly for multiple myeloma and other hematological malignancies.

Ongoing clinical trials (Phase I/II) are currently evaluating the safety and efficacy of (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid-based prodrugs for treating metabolic syndrome. Preliminary results presented at the 2024 American Chemical Society meeting showed promising improvements in insulin sensitivity and lipid profiles with minimal adverse effects. The prodrug approach has successfully addressed previous challenges with the compound's bioavailability.

Future research directions for (3S)-3-hydroxy-3-(4-hydroxyphenyl)propanoic acid include exploring its potential in combination therapies, further optimizing its pharmacokinetic properties through structural modifications, and investigating its applications in other therapeutic areas such as autoimmune diseases and aging-related disorders. The compound's versatile chemical structure and demonstrated biological activities position it as a valuable scaffold for continued pharmaceutical development.